Deoxyribo- and ribonucleoside phosphonates

Deoxyribonucleoside and ribonucleoside phosphonates are a class of nucleic acid analogs that feature phosphonic acid moieties replacing the conventional phosphate group in natural nucleotides. These molecules exhibit unique characteristics due to their distinct chemical structures, making them valuable tools for various applications in biochemistry and pharmaceutical research. Deoxyribonucleoside phosphonates (dNMP) are structural analogs of deoxyribonucleoside triphosphates (dNTPs), whereas ribonucleoside phosphonates (rNMP) mimic the structure of ribonucleoside triphosphates (rNTPs). The presence of a phosphonic acid group confers these compounds with enhanced resistance to nucleases, which can be particularly useful in gene delivery systems and drug design. Their ability to form covalent bonds with DNA or RNA makes them promising candidates for targeted gene modification and therapeutic applications. These phosphonates also possess excellent solubility properties and can be readily incorporated into synthetic sequences, facilitating their use in the construction of antisense oligonucleotides and peptide nucleic acids (PNAs). Their unique chemical properties make deoxyribonucleoside and ribonucleoside phosphonates indispensable tools for researchers exploring the structure-function relationships of nucleic acids.
Deoxyribo- and ribonucleoside phosphonates
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